Cas no 1220017-84-4 (N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride)

• Product Name: N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride
• CAS No: 1220017-84-4
• MF: C₁₁H₂₃ClN₂O
• MW: 234.766122102737
• CID: 3047405
• PubChem ID: 53410901
• Update Time: 2025-06-13

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride
• N-METHYL-N-((TETRAHYDRO-2H-PYRAN-4-YL)METHYL)PYRROLIDIN-3-AMINE DIHYDROCHLORIDE
• N-methyl-N-(oxan-4-ylmethyl)pyrrolidin-3-amine
• N-methyl-N-(oxan-4-ylmethyl)pyrrolidin-3-amine;dihydrochloride
• N-methyl-N-[(oxan-4-yl)methyl]pyrrolidin-3-amine dihydrochloride
• N-Methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrrolidin-3-aminedihydrochloride
• 1220017-84-4
• AKOS015845293

• Inchi： 1S/C11H22N2O.ClH/c1-13(11-2-5-12-8-11)9-10-3-6-14-7-4-10;/h10-12H,2-9H2,1H3;1H
• InChI Key： GBLZIQCQTOTPQW-UHFFFAOYSA-N
• SMILES： N(C1CNCC1)(C)CC1CCOCC1.Cl

Computed Properties

• Exact Mass: 270.1265688g/mol
• Monoisotopic Mass: 270.1265688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride

Research Brief on N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine Dihydrochloride (CAS: 1220017-84-4)

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride (CAS: 1220017-84-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound has been investigated for its role in modulating specific biological targets, particularly in the central nervous system (CNS). Recent publications indicate that its structural features, including the tetrahydro-2H-pyran and pyrrolidine moieties, contribute to its ability to cross the blood-brain barrier (BBB), making it a promising candidate for CNS-targeted therapies. Researchers have also explored its potential as a scaffold for designing new analogs with enhanced selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its binding affinity to serotonin and dopamine receptors. The results demonstrated moderate to high affinity for specific receptor subtypes, suggesting its utility in the treatment of neuropsychiatric disorders such as depression and schizophrenia. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic profile.

Another area of active research involves the compound's application in oncology. Preliminary data from a 2024 preclinical study indicate that derivatives of N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride exhibit inhibitory effects on certain kinases involved in tumor proliferation. These findings open new avenues for the development of targeted cancer therapies, although further validation in clinical settings is required.

The synthesis of this compound has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces byproducts, addressing previous challenges in large-scale production. This advancement is critical for facilitating its use in industrial applications and clinical trials.

In conclusion, N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinamine dihydrochloride (CAS: 1220017-84-4) represents a versatile and promising compound in chemical biology and drug discovery. Its potential applications span CNS disorders, oncology, and beyond, supported by ongoing research efforts to refine its properties and expand its therapeutic utility. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.